Cas no 2138433-99-3 ({3-Oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride)

• Product Name: {3-Oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• CAS No: 2138433-99-3
• MF: C₁₀H₁₅ClO₄S
• MW: 266.741701364517
• CID: 6592641
• PubChem ID: 165450928
• Update Time: 2025-05-19

{3-Oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138433-99-3
• {3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• EN300-704674
• {3-Oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C10H15ClO4S/c11-16(13,14)7-8-10(6-9(12)15-8)4-2-1-3-5-10/h8H,1-7H2
• InChI Key： VSAOOQTWNLGADS-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CCCCC2)(=O)=O

Computed Properties

• Exact Mass: 266.0379578g/mol
• Monoisotopic Mass: 266.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8Ų

Additional information on {3-Oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

{3-Oxo-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2138433-99-3, commonly referred to as {3-Oxo-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a spirocyclic framework and a sulfonyl chloride group, making it a valuable building block in modern chemical research.

The spirocyclic structure of this compound, specifically the {2-Oxaspiro[4.5]Decan} moiety, contributes to its exceptional stability and reactivity. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents and advanced materials. The presence of the {3-Oxo} group further enhances its functional versatility, enabling it to participate in a wide range of chemical transformations.

One of the most intriguing aspects of {3-Oxo-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride is its reactivity under various synthetic conditions. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions with high efficiency, making it an ideal substrate for the construction of sulfonamides and other sulfur-containing compounds. Moreover, its compatibility with common organic solvents and reaction conditions has facilitated its use in large-scale synthesis processes.

In terms of applications, this compound has found utility in the synthesis of bioactive molecules, where its ability to form stable bonds with nitrogen-containing groups has proven invaluable. For instance, recent advancements in medicinal chemistry have leveraged this compound to develop novel inhibitors targeting key enzymes involved in disease pathways. Additionally, its role in polymer chemistry has been explored, with studies suggesting potential applications in the development of high-performance polymers with tailored mechanical properties.

The synthesis of {3-Oxo-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the oxidation of a suitable spirocyclic alcohol followed by sulfonation and subsequent chlorination steps. The optimization of these steps has been a focus of recent research efforts, with the aim of improving yield and reducing production costs.

From an analytical standpoint, this compound exhibits distinct spectroscopic properties that make it amenable to characterization using techniques such as NMR and IR spectroscopy. Its solubility profile and thermal stability have also been extensively studied, providing valuable insights into its handling and storage requirements.

In conclusion, {3-Oxo-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride stands as a testament to the ingenuity of modern chemical synthesis. With its unique structural features and diverse applications, this compound continues to be a focal point for researchers seeking to push the boundaries of chemical innovation.